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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Akton, a chemical mixture containing Sodium naphthalide and 2-Methoxyethyl ether (also

known as Diethylene glycol dimethyl ether or diglyme). The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Akton is a combustible liquid that poses significant health risks. It is a skin and eye irritant, and

it is suspected of causing cancer, and may damage fertility or the unborn child.[1] Inhalation or

ingestion can damage the blood system and may cause respiratory irritation, drowsiness, or

dizziness.[1] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Akton
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PPE Category Specification Purpose

Eye and Face Protection

Chemical safety goggles or a

full-face shield. Must conform

to EN166 or NIOSH standards.

[2][3][4]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin Protection

Flame-retardant and antistatic

protective clothing.[2]

Chemical-resistant gloves

(e.g., butyl rubber, nitrile

rubber).

Prevents skin contact, which

can cause irritation and

absorption of harmful

chemicals.

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

(e.g., Type ABEK (EN14387)

respirator filter).[5] Use in a

well-ventilated area or under a

chemical fume hood.

Protects against inhalation of

harmful vapors, which can

cause systemic and respiratory

damage.

Chemical Properties and Storage
Proper storage of Akton is critical to prevent hazardous reactions.

Table 2: Physical and Chemical Properties of a Key Component (Diethylene Glycol Dimethyl

Ether)

Property Value

Flash Point 57 °C (134.6 °F) - closed cup[5]

Boiling Point 162 °C (323.6 °F)[6]

Vapor Pressure 3 mmHg (at 20 °C)[5]

Autoignition Temperature 370 °F[5]

Storage Requirements:
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Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[6]

Keep containers tightly closed and store locked up.[2][6]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

water.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Detailed Handling and Disposal Protocol
Experimental Protocol: Safe Handling of Akton

Preparation:

Read and understand the Safety Data Sheet (SDS) for Akton before beginning any work.

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE as specified in Table 1 and inspect for any damage.

Have an emergency eyewash station and safety shower readily accessible.

Handling:

Conduct all work with Akton inside a certified chemical fume hood.

Use only the minimum amount of the chemical required for the procedure.

Avoid inhalation of vapors and any contact with skin and eyes.[3]

Use non-sparking tools to prevent ignition.

Keep the container tightly closed when not in use.

Spill Management:

In case of a spill, evacuate the area and remove all ignition sources.
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Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[7]

Do not allow the spill to enter drains or waterways.[2][3]

Disposal:

All Akton waste and contaminated materials (e.g., gloves, absorbent materials) are

considered hazardous waste.

Dispose of waste in a designated, labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures. The material may be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[4]

First Aid Measures
Table 3: First Aid Procedures for Akton Exposure
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Exposure Route First Aid Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[1] If skin irritation occurs, seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1] If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Akton Handling Workflow
The following diagram illustrates the standard operating procedure for handling Akton in a

laboratory setting.
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Akton Handling and Disposal Workflow

1. Preparation

2. Handling

3. Disposal & Decontamination

4. Emergency Response

Review SDS

Inspect & Don PPE

Verify Fume Hood Operation

Confirm Emergency Equipment Access

Work in Fume Hood

Use Minimum Quantity Spill Occurs

Avoid Contact & Inhalation

Keep Container Closed

Collect Hazardous Waste

Label Waste Container

Seal Container

Contact EHS for Pickup Decontaminate Work Area

Evacuate Area Provide First Aid

Contain Spill

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Akton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-custom-synthesis
https://datasheet.datasheetarchive.com/originals/crawler/actontech.com/e10e00c07f667bc8bb5fcbe7d5332250.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Diethyleneglycoldimethylether.htm
https://www.cdhfinechemical.com/images/product/msds/37_486086065_DIETHYLENEGLYCOLDIMETHYLETHER-CASNO-111-96-6-MSDS.pdf
https://www.ottokemi.com/documents/default.aspx?f=products/msds/d-1745.pdf
https://www.sigmaaldrich.com/US/en/product/sial/281662
https://www.fishersci.com/store/msds?partNumber=AC125850025&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diglyme
https://www.benchchem.com/product/b1233760#personal-protective-equipment-for-handling-akton
https://www.benchchem.com/product/b1233760#personal-protective-equipment-for-handling-akton
https://www.benchchem.com/product/b1233760#personal-protective-equipment-for-handling-akton
https://www.benchchem.com/product/b1233760#personal-protective-equipment-for-handling-akton
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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